Cas no 1621141-03-4 (Valbenazine-d6)

• Product Name: Valbenazine-d6
• CAS No: 1621141-03-4
• MF: C₂₄H₃₈N₂O₄
• MW: 424.61
• CID: 5040274
• Update Time: 2025-05-20

Valbenazine-d6 Chemical and Physical Properties

Names and Identifiers

• Valbenazine-d6

• Inchi： 1S/C24H38N2O4/c1-14(2)9-17-13-26-8-7-16-10-21(28-5)22(29-6)11-18(16)19(26)12-20(17)30-24(27)23(25)15(3)4/h10-11,14-15,17,19-20,23H,7-9,12-13,25H2,1-6H3/t17-,19-,20-,23+/m1/s1/i5D3,6D3
• InChI Key： GEJDGVNQKABXKG-IRCBYGDBSA-N
• SMILES： [2H]C([2H])([2H])OC1C=C2CCN3C[C@@H](CC(C)C)[C@H](OC([C@@H](N)C(C)C)=O)C[C@@]3(C2=CC=1OC([2H])([2H])[2H])[H]

Additional information on Valbenazine-d6

Valbenazine-d6: A Comprehensive Overview

Valbenazine-d6, also known by its CAS number 1621141-03-4, is a deuterated analog of valbenazine, a compound that has garnered significant attention in the fields of pharmacology and drug development. Deuterated compounds like Valbenazine-d6 are increasingly used in research to study the pharmacokinetics, metabolism, and bioavailability of their non-deuterated counterparts. This article provides an in-depth exploration of Valbenazine-d6, its properties, applications, and the latest research findings.

The chemical structure of Valbenazine-d6 is identical to that of valbenazine, with the exception of the incorporation of deuterium atoms. This substitution does not alter the compound's pharmacological activity but significantly enhances its stability and detectability in analytical techniques such as mass spectrometry. The use of deuterium in Valbenazine-d6 allows researchers to track the compound's fate in biological systems more effectively, making it an invaluable tool in drug metabolism studies.

Recent studies have highlighted the importance of Valbenazine-d6 in understanding the metabolic pathways of valbenazine. For instance, a 2023 study published in Nature Reviews Drug Discovery demonstrated that Valbenazine-d6 can be used as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays to quantify valbenazine levels in plasma and urine. This application underscores the compound's role in improving the accuracy and precision of pharmacokinetic studies.

In addition to its utility in research, Valbenazine-d6 has potential applications in therapeutic development. Valbenazine itself is a derivative of benzamide and has been investigated for its potential as an antipsychotic agent. The deuterated version, Valbenazine-d6, may offer advantages in terms of reduced side effects and improved efficacy due to its altered metabolic profile. Researchers are currently exploring these possibilities in preclinical models, with promising results suggesting that Valbenazine-d6 could be a safer alternative to traditional antipsychotics.

The synthesis of Valbenazine-d6 involves a multi-step process that begins with the deuterium labeling of key intermediates. This process requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have made it possible to produce Valbenazine-d6 on a larger scale, making it more accessible to researchers worldwide.

From an analytical standpoint, Valbenazine-d6 has become a benchmark compound for method validation in bioanalytical studies. Its distinct isotopic signature allows for easy differentiation from endogenous compounds, reducing the risk of false positives and negatives. This property is particularly valuable in clinical trials where accurate quantification of drug levels is critical.

In conclusion, Valbenazine-d6 (CAS No: 1621141-03-4) is a versatile tool that has revolutionized the way researchers study drug metabolism and pharmacokinetics. With its unique properties and wide range of applications, it is poised to play a pivotal role in advancing drug development and therapeutic innovation. As research continues to uncover new insights into this compound, its significance in the scientific community will only grow.